Cas no 92901-88-7 (2,5-dimethyl-1,3-oxazole-4-carbaldehyde)

• Product Name: 2,5-dimethyl-1,3-oxazole-4-carbaldehyde
• CAS No: 92901-88-7
• MF: C₆H₇NO₂
• MW: 125.125281572342
• MDL: MFCD03923827
• CID: 802871
• PubChem ID: 7537478
• Update Time: 2025-04-19

2,5-dimethyl-1,3-oxazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2,5-Dimethyloxazole-4-carbaldehyde
• 4-Oxazolecarboxaldehyde,2,5-dimethyl-
• 2,5-Dimethyl-1,3-oxazole-4-carbaldehyde
• 2,5-Dimethyl-oxazole-4-carbaldehyde
• 2,5-Dimethyl-1,3-oxazole-4-carboxaldehyde
• AKOS006343013
• MFCD03923827
• MLYKOGIEABSYKL-UHFFFAOYSA-N
• s11308
• 92901-88-7
• SCHEMBL1915692
• PS-4953
• DTXSID70428717
• FT-0691462
• 2,5-dimethyl-1,3-oxazole-4-carbaldehyde, AldrichCPR
• A859936
• J-507357
• 2,5-dimethyl-1,3-oxazole-4-carbaldehyde;
• DB-010787
• 2,5-dimethyl-1,3-oxazole-4-carbaldehyde

• MDL： MFCD03923827
• Inchi： 1S/C6H7NO2/c1-4-6(3-8)7-5(2)9-4/h3H,1-2H3
• InChI Key： MLYKOGIEABSYKL-UHFFFAOYSA-N
• SMILES： O1C(C)=NC(C=O)=C1C

Computed Properties

• Exact Mass: 125.04800
• Monoisotopic Mass: 125.047678466g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 43.1Ų

Experimental Properties

• PSA: 43.10000
• LogP: 1.10390

2,5-dimethyl-1,3-oxazole-4-carbaldehyde Security Information

• Hazard Statement： Irritant
• Hazard Category Code： 36
• Safety Instruction： 26
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4,5-trisubstituted oxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxazoles 2,4,5-trisubstituted oxazoles